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Compound of Interest

Compound Name:
sodium 3-hydroxypropane-1-

sulfonate

Cat. No.: B147052 Get Quote

In-Depth Technical Guide: Sodium 3-
hydroxypropane-1-sulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and applications of sodium 3-hydroxypropane-1-sulfonate. The

information is intended to support research and development activities where this compound

may be utilized as a key intermediate or functional component.

Molecular Structure and Chemical Formula
Sodium 3-hydroxypropane-1-sulfonate is an organic sodium salt consisting of a propane

backbone substituted with a hydroxyl group at one terminus and a sulfonate group at the other.

This bifunctional nature imparts unique solubility and reactivity characteristics to the molecule.

Chemical Name: Sodium 3-hydroxypropane-1-sulfonate

CAS Number: 3542-44-7[1]

Molecular Formula: C₃H₇NaO₄S[2]

Molecular Structure: HO-CH₂-CH₂-CH₂-SO₃⁻Na⁺
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Structural Identifiers:

SMILES: C(CO)CS(=O)(=O)[O-].[Na+][1][3]

InChI: InChI=1S/C3H8O4S.Na/c4-2-1-3-8(5,6)7;/h4H,1-3H2,(H,5,6,7);/q;+1/p-1[1][3]

InChIKey: CSKVLUWCGPWCQR-UHFFFAOYSA-M[3]

Physicochemical and Spectroscopic Data
The key physicochemical and spectroscopic data for sodium 3-hydroxypropane-1-sulfonate
are summarized below. This information is crucial for its identification, purification, and

application in various chemical processes.

Physical and Chemical Properties
Property Value Reference

Molecular Weight 162.14 g/mol [1][3]

Appearance White crystalline solid

Melting Point 260 °C (decomposes) [1][4]

pKa (of parent acid) ~1.69 (Predicted) [5]

Density (of parent acid) 1.364 g/mL at 20 °C [5][6]

Solubility High water solubility [7]

Spectroscopic Data
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Technique Data Reference

¹H NMR (D₂O)

δ 3.67 (t, 2H, -CH₂OH), δ 2.95

(m, 2H, -CH₂SO₃), δ 1.94 (m,

2H, -CH₂CH₂CH₂-)

[8]

¹³C NMR (D₂O) δ 60.7, 48.3, 27.4

FT-IR

A broad absorption band is

expected in the region of 3400-

3500 cm⁻¹ (O-H stretching).

Characteristic bands for the

sulfonate group (S=O

stretching) are also present.

[8]

Synthesis and Manufacturing
Sodium 3-hydroxypropane-1-sulfonate can be synthesized through several routes. The two

most common methods are the radical addition of bisulfite to allyl alcohol and the nucleophilic

ring-opening of 1,3-propane sultone.

Synthesis from Allyl Alcohol (Radical Addition)
This is a widely used industrial method involving the reaction of allyl alcohol with an aqueous

solution of sodium bisulfite and sodium sulfite, often in the presence of an initiator or oxygen.[8]

Preparation of Reagent Solutions:

Solution A: Dissolve sodium bisulfite (e.g., 1.83 g) and sodium sulfite (e.g., 12.0 g) in

deionized water (e.g., 40 mL).

Solution B: Dissolve distilled allyl alcohol (e.g., 5.9 g) in deionized water (e.g., 20 mL).

Reaction Setup: In a three-neck flask equipped with a mechanical stirrer, add a small amount

of sodium sulfite (e.g., 0.92 g) and deionized water (e.g., 20 mL).

Addition of Reagents: Simultaneously add Solution A and Solution B dropwise to the flask at

room temperature over a period of 90 minutes with vigorous stirring.
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Reaction Completion: After the addition is complete, heat the reaction mixture to 90-100 °C

and maintain for 3-4 hours, keeping the pH between 7 and 8. The reaction is complete when

the characteristic odor of allyl alcohol is no longer detectable.

Work-up and Purification:

Adjust the pH of the mixture to 3-4 with 10% sulfuric acid to remove unreacted sulfite and

bisulfite as sulfur dioxide.

Concentrate the solution using a rotary evaporator until a white solid begins to appear.

Add ethanol to precipitate inorganic salts, then filter the mixture.

The filtrate, containing the desired product, can be further purified by recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular structure and formula of sodium 3-
hydroxypropane-1-sulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147052#molecular-structure-and-formula-of-sodium-
3-hydroxypropane-1-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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